Cas no 50861-93-3 (sodium 4-hydroxydodecanoate)

• Product Name: sodium 4-hydroxydodecanoate
• CAS No: 50861-93-3
• MF: C₁₂H₂₅NaO₃
• MW: 240.314875364304
• MDL: MFCD28348097
• CID: 4654391
• PubChem ID: 23699039
• Update Time: 2025-05-23

sodium 4-hydroxydodecanoate Chemical and Physical Properties

Names and Identifiers

• sodium 4-hydroxydodecanoate

• MDL： MFCD28348097
• Inchi： 1S/C12H24O3.Na.H/c1-2-3-4-5-6-7-8-11(13)9-10-12(14)15;;/h11,13H,2-10H2,1H3,(H,14,15);;
• InChI Key： ZWRNCDVGXVBWPZ-UHFFFAOYSA-N
• SMILES： C(CCCCCCC)C(O)CCC(=O)O.[NaH]

Additional information on sodium 4-hydroxydodecanoate

Sodium 4-Hydroxydodecanoate (CAS No. 50861-93-3): An Overview of Its Properties, Applications, and Recent Research

Sodium 4-hydroxydodecanoate, with the CAS number 50861-93-3, is a versatile compound that has gained significant attention in various fields, including pharmaceuticals, cosmetics, and biotechnology. This compound is a sodium salt of 4-hydroxydodecanoic acid, characterized by its unique chemical structure and properties. In this article, we will delve into the chemical properties, applications, and recent research developments surrounding sodium 4-hydroxydodecanoate.

Chemical Structure and Properties

Sodium 4-hydroxydodecanoate is a linear fatty acid salt with a hydroxyl group at the fourth carbon position. Its molecular formula is C₁₂H₂₃NaO₃, and it has a molecular weight of approximately 238.31 g/mol. The presence of the hydroxyl group imparts unique characteristics to this compound, such as increased solubility in water and enhanced amphiphilic properties. These properties make sodium 4-hydroxydodecanoate suitable for a wide range of applications where both hydrophilic and lipophilic interactions are beneficial.

The compound is typically a white to off-white crystalline powder with a slight characteristic odor. It is stable under normal conditions but may degrade under extreme pH or temperature conditions. The solubility of sodium 4-hydroxydodecanoate in water is relatively high, making it easy to handle and incorporate into various formulations.

Applications in Pharmaceuticals and Cosmetics

Sodium 4-hydroxydodecanoate has found extensive use in the pharmaceutical industry due to its surfactant properties and ability to enhance the solubility and bioavailability of poorly soluble drugs. It can be used as an emulsifier, solubilizer, and penetration enhancer in drug delivery systems. For instance, it has been utilized in topical formulations to improve the absorption of active ingredients through the skin barrier.

In cosmetics, sodium 4-hydroxydodecanoate serves as an effective emulsifying agent, helping to create stable emulsions in creams and lotions. Its mild nature makes it suitable for use in formulations designed for sensitive skin. Additionally, its moisturizing properties contribute to skin hydration and overall skin health.

Biotechnological Applications

The amphiphilic nature of sodium 4-hydroxydodecanoate has also made it a valuable component in biotechnological applications. It can be used as a surfactant in cell culture media to enhance cell growth and viability. The compound's ability to form micelles allows it to solubilize hydrophobic substances, making it useful in various biotechnological processes such as protein purification and enzyme stabilization.

Recent Research Developments

The scientific community continues to explore new applications and properties of sodium 4-hydroxydodecanoate. Recent studies have focused on its potential as an antimicrobial agent due to its ability to disrupt bacterial cell membranes. A study published in the Journal of Applied Microbiology demonstrated that sodium 4-hydroxydodecanoate exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antimicrobial formulations.

In another study published in the International Journal of Pharmaceutics, researchers investigated the use of sodium 4-hydroxydodecanoate as a permeation enhancer for transdermal drug delivery systems. The results showed that the compound significantly increased the permeation rate of model drugs through human skin ex vivo, highlighting its potential for improving the efficacy of transdermal patches.

Safety Considerations

Safety is a critical aspect when dealing with any chemical compound. Extensive toxicological studies have shown that sodium 4-hydroxydodecanoate is generally safe for use in pharmaceuticals and cosmetics at recommended concentrations. However, like any other chemical substance, it should be handled with care to avoid skin irritation or eye contact. Proper safety measures should be followed during handling and storage.

Conclusion

Sodium 4-hydroxydodecanoate (CAS No. 50861-93-3) is a multifunctional compound with a wide range of applications in pharmaceuticals, cosmetics, and biotechnology. Its unique chemical structure confers properties that make it an excellent choice for enhancing solubility, emulsification, and permeation enhancement. Recent research has further expanded our understanding of its potential uses, particularly in antimicrobial formulations and transdermal drug delivery systems. As research continues to advance, we can expect even more innovative applications for this versatile compound.